2-(Hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile

• IUPAC Name: 2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile
• InChI: InChI=1S/C9H13NO/c10-5-9(6-11)4-7-1-2-8(9)3-7/h7-8,11H,1-4,6H2
• InChI Key: WUXROESQZPLWLY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2(CO)C#N
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol

Description

2-(Hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile is a chemical compound with the CAS Number: 1566161-52-1. It has a molecular weight of 151.21. The IUPAC name for this compound is this compound. The compound is in liquid form at room temperature.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Synthesis and Chemical Reactivity

A variety of bicyclic ketones and thiones have been synthesized for homoenolization studies, showcasing the chemical reactivity of related bicyclic compounds. For instance, bicyclo[2.2.1]heptane-2,5-dione undergoes rapid tetramethylation, leading to the synthesis of tetramethyl derivatives, which are further transformed into dithiones and thiones through treatment with specific reagents. This demonstrates the compound's utility in creating structurally complex molecules (Werstiuk, Guan-lin, & Yeroushalmi, 1992).

Polymerization Studies

Investigations into the polymerization under pressure of unsaturated cyclic hydrocarbons related to 2-(Hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile reveal the potential for producing polymers with high heat stability. These studies highlight the material's applicability in developing new polymeric materials with enhanced thermal properties (Polyakova, Platé, Pryanishnikova, & Lipatnikov, 1962).

Advanced Synthesis Techniques

A dynamic addition-intramolecular substitution sequence has been used for synthesizing 2-alkyl-2-azabicyclo[3.1.1]heptane-1-carbonitriles, showcasing an innovative approach to generating bicyclic skeletons with incorporated cyano groups. This method emphasizes the flexibility and utility of bicyclic compounds in organic synthesis (De Blieck & Stevens, 2011).

Structural and Molecular Analysis

The crystal and molecular structure of conformationally restricted methionine analogues based on bicyclic compounds have been determined, offering insights into the structural characteristics of these molecules. Such studies are crucial for understanding the molecular basis of reactivity and designing molecules with specific properties (Glass, Hojjatie, Sabahi, Steffen, & Wilson, 1990).

Antimicrobial Applications

N-Substituted aminomethoxybicyclo[2.2.1]heptanols have shown high bactericidal and fungicidal activity in lubricating oils, illustrating the potential of bicyclic compounds in enhancing the antimicrobial properties of industrial products (Alimardanov, Sadygov, Babaev, Ismailova, & Sultanova, 2018).

Safety and Hazards

This compound is classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with this compound include H302, H312, H315, H319, H332, and H335. These indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled, and may cause skin and eye irritation and respiratory irritation.